Cas no 446269-62-1 (3-(4-chlorophenyl)imidazo[1,5-a]pyridine-1-carbaldehyde)

3-(4-Chlorophenyl)imidazo[1,5-a]pyridine-1-carbaldehyde is a versatile heterocyclic compound featuring an imidazo[1,5-a]pyridine core substituted with a 4-chlorophenyl group and a formyl functional group. This structure confers reactivity suitable for further derivatization, making it valuable in pharmaceutical and agrochemical research. The presence of the aldehyde group enables condensation reactions, facilitating the synthesis of Schiff bases or other heterocyclic derivatives. Its chlorophenyl moiety enhances lipophilicity, potentially improving bioavailability in drug design. The compound’s well-defined scaffold is useful in developing bioactive molecules, particularly in medicinal chemistry for targeting enzyme inhibition or receptor modulation. High purity and stability under standard conditions ensure reliable performance in synthetic applications.
3-(4-chlorophenyl)imidazo[1,5-a]pyridine-1-carbaldehyde structure
446269-62-1 structure
Product Name:3-(4-chlorophenyl)imidazo[1,5-a]pyridine-1-carbaldehyde
CAS No:446269-62-1
MF:C14H9ClN2O
MW:256.68706202507
MDL:MFCD02656041
CID:929578
PubChem ID:2791582
Update Time:2025-06-07

3-(4-chlorophenyl)imidazo[1,5-a]pyridine-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-(4-chlorophenyl)imidazo[1,5-a]pyridine-1-carbaldehyde
    • 3-(4-Chloro-phenyl)-imidazo[1,5-a]pyridine-1-carbaldehyde
    • 3-(4-CHLOROPHENYL)-IMIDAZO[1,5-A]PYRIDINE-1-CARBOXALDEHYDE
    • 3-(4-chlorophenyl)-4-hydroimidazo[1,5-a]pyridinecarbaldehyde
    • F1061-0002
    • 446269-62-1
    • Z57213525
    • MFCD02656041
    • EN300-236296
    • A872501
    • NS-03923
    • SR-01000010114
    • DB-070578
    • SMR000236486
    • Oprea1_401737
    • Oprea1_865280
    • HMS2574J22
    • AKOS000267193
    • SR-01000010114-1
    • MLS000723287
    • UPCMLD0ENAT5474802:001
    • D93468
    • DTXSID80383121
    • CHEMBL1366730
    • MDL: MFCD02656041
    • Inchi: 1S/C14H9ClN2O/c15-11-6-4-10(5-7-11)14-16-12(9-18)13-3-1-2-8-17(13)14/h1-9H
    • InChI Key: WMDCWTLEGLJZAU-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1=NC(C=O)=C2C=CC=CN12

Computed Properties

  • Exact Mass: 256.04000
  • Monoisotopic Mass: 256.0403406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 34.4Ų

Experimental Properties

  • PSA: 34.37000
  • LogP: 3.46720

3-(4-chlorophenyl)imidazo[1,5-a]pyridine-1-carbaldehyde Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(4-chlorophenyl)imidazo[1,5-a]pyridine-1-carbaldehyde Pricemore >>

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abcr
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abcr
AB312732-1 g
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abcr
AB312732-5 g
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